Cas no 93371-94-9 (Pyrazine, 2,2'-(o-chlorobenzylidenediimino)di-)

• Product Name: Pyrazine, 2,2'-(o-chlorobenzylidenediimino)di-
• CAS No: 93371-94-9
• MF: C₁₅H₁₃ClN₆
• MW: 312.756920576096
• CID: 999650
• PubChem ID: 100764
• Update Time: 2025-04-20

Pyrazine, 2,2'-(o-chlorobenzylidenediimino)di- Chemical and Physical Properties

Names and Identifiers

• Methanediamine, 1-(2-chlorophenyl)-N,N'-dipyrazinyl-
• Pyrazine, 2,2'-(o-chlorobenzylidenediimino)di-
• Methanediamine,N'-dipyrazinyl-
• NCIStruc2_001985
• 1-(o-Chlorophenyl)-N,N'-di-(2-pyrazinyl)methylenediamine
• 93371-94-9
• (2-chlorophenyl)-N,N-di(2-pyrazinyl)methanediamine
• NSC 362868
• CCG-37024
• NCGC00014828
• NCI362868
• NSC-362868
• DTXSID80239396
• NCIStruc1_001837
• NCI60_003317
• CHEMBL1371917
• 1-(2-chlorophenyl)-N,N'-bis(pyrazin-2-yl)methanediamine
• 2,2'-(o-Chlorobenzylidenediimino)dipyrazine
• NSC362868
• NCGC00097929-01
• NCGC00014828-02
• M8TBA58Q6H
• DS-007963
• 1-(2-Chlorophenyl)-n,n-dipyrazin-2-yl-methanediamine

• Inchi： 1S/C15H13ClN6/c16-12-4-2-1-3-11(12)15(21-13-9-17-5-7-19-13)22-14-10-18-6-8-20-14/h1-10,15H,(H,19,21)(H,20,22)
• InChI Key： COJBKZKCFNWXGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=NC=CN=1)NC1C=NC=CN=1

Computed Properties

• Exact Mass: 312.089
• Monoisotopic Mass: 312.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.427
• Boiling Point: 529.8°C at 760 mmHg
• Flash Point: 274.2°C
• Refractive Index: 1.723